1-[2-Fluoro-4-(tetrahydro-pyran-2-yloxy)-phenyl]-ethanone

• Molecular Formula: C13H15FO3
• Molecular Weight: 238.25 g/mol
• IUPAC Name: 1-[2-fluoro-4-(oxan-2-yloxy)phenyl]ethanone
• InChI: InChI=1S/C13H15FO3/c1-9(15)11-6-5-10(8-12(11)14)17-13-4-2-3-7-16-13/h5-6,8,13H,2-4,7H2,1H3
• InChI Key: MVUXSCGTTGDGHB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C=C1)OC2CCCCO2)F

Description

1-[2-Fluoro-4-(tetrahydro-pyran-2-yloxy)-phenyl]-ethanone is a useful research compound. Its molecular formula is C13H15FO3 and its molecular weight is 238.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 1-(2-fluoro-4-hydroxy-phenyl)-ethanone (130 mmol), 3,4-dihydro-2H-pyran (260 mmol) and a catalytic amount of pyridinium p-toluenesulfonate in CH2Cl2 (200 mL) was left overnight at room temperature. The organic phase was washed with 1 N NaOH (aq) (1×50 mL) and dried (K2CO3). Evaporation in vacuo gave a brown oil, that was purified by vacuum distillation. The desired product was isolated as clear oil in 74% yield: bp: 130-140 ° C./0.05 mbar. 1H-NMR (CDCl3) δ 7.86 (t, 1H), 6.87 (dd, 1H), 6.82 (dd, 1H), 5.49 (t, 1H), 3.86-3.78 (m, 1H), 3.67-3.61 (m, 1H), 2.59 (d, 3H), 1.97-1.60 (m, 6H).